Cas no 4432-31-9 (4-Morpholineethanesulfonic acid)

• Product Name: 4-Morpholineethanesulfonic acid
• CAS No: 4432-31-9
• Molecular Formula: C₆H₁₃NO₄S
• Molecular Weight: 195.2367
• MDL: MFCD00006181
• CID: 45048
• PubChem ID: 78165

4-Morpholineethanesulfonic acid Properties

Names and Identifiers

• 2-Morpholinoethanesulfonic acid
• MES
• 4-Morpholinoethanesulfonic acid
• mes free acid molecular biology
• mes free acid hydrate
• mes free acid plant cell culture tested
• 2-(4-Morpholino)ethanesulphonic acid
• MES monohydrate
• MES 2-(N-Morpholino)ethanesulfonic acid
• MES, Molecular Biology Grade 2-(N-Morpholino)ethanesulfonic acid, Molecular Biology Grade
• MES, Free Acid, ULTROL Grade
• TIMTEC-BB SBB009135
• MORPHOLINOETHANE SULFONIC ACID
• mes(bufferingagent)
• morpholinoethanesulfonic
• MES BUFFERED SALINE
• 2-(N-MORPHOLINO)ETHANESULFONIC ACID
• 2-(N-MORPHOLINO)ETHANESULPHONIC ACID
• 2-(4-Morpholinyl)-1-ethanesulfonic acid
• 4-Morpholineethanesu
• 4-Morpholineethanesulfonic acid
• MES BUFFER ANHYDROUS
• 2-(N-Morpholino)ethanesulfonic acid,4-Morpholineethanesulfonic acid
• MES ANHYDROUS
• MES HYDRAT
• MES hydrate
• mes solution
• MES,ULTRAPURE
• MOPS solution
• surfactant MES
• 2-(4-Morpholino)ethanesulfonic acid
• 4-Morpholinethanesulfonic acid
• Morpholineethanesulfonic acid
• 2-(4-Morpholinyl)ethanesulfonic acid
• MES (buffering agent)
• 2-morpholin-4-ylethanesulfonic acid
• 2-Morpholinoethanesulphonic acid
• Morpholino-N-ethylsulfonate
• Morpholinoethanesulfonic acid
• Ethanesulfonic acid, 2-morpholino-
• 2-(morpholin
• 4-Morpholineethanesulfonicacid
• MES Buffered Solution
• 2- (N-morphinyl) ethanesulfonic acid MES
• bmse000892
• 2-(N-Morpholino)ethansulfonsaeure
• 2-(n-morpholino)ethane sulfonic acid
• DB03814
• M0606
• 2-morpholinoethanesulfonic acid hydrate;2-Morpholinoethanesulfonic acid
• 3-(N-Morpholino)ethane Sulfonic Acid (MES)
• BB 0258583
• AKOS001483157
• W-106203
• FT-0608880
• SCHEMBL6200
• NSC157116
• CHEBI:39005
• 3-(N-Morpholino)ethane Sulfonic Acid; MES
• MES [MI]
• 2-(morpholin-4-yl)ethane-1-sulfonic acid
• MES-buffered saline (5X), pH 6.5
• HMS3604O20
• MFCD00006181
• 2-(4-morpholino)ethanesulfonic acid (MES)
• 2-(N-Morpholino)ethanesulfonic acid hydrate
• F20304
• NSC-157116
• FT-0608879
• Z1079084978
• 4432-31-9
• EN300-85906
• CHEBI:39408
• 2-Morpholinoethane-1-sulfonic acid
• 137796-01-1
• FT-0660592
• BRN 0141319
• 1a7t
• Epitope ID:158636
• MFCD00283848
• MLS000047669
• HMS2278K11
• 2-morpholino-ethanesulfonic acid
• AI3-62517
• MES, free acid
• Q209294
• 2(N-Morpholino) ethane sulfonic acid
• bmse000787
• NS00019725
• 2(N-Morpholino)ethane sulfonic acid
• CS-0015168
• 2GNK67Q0C4
• A826541
• SY069462
• 2-(n-morpholino)ethanesulfonic acid (mes)
• POTASSIUM HYDROTRIS(3-T-BUTYL-5-METHYLPYRAZOL-1-YL)BORATE, 97
• 2-(morpholin-4-yl)ethanesulfonic acid
• SMR000033679
• EINECS 224-632-3
• 128655-00-5
• 2-(N-Morpholino)aethansulfonsaeure
• DTXSID4063454
• AS-12613
• CHEMBL1234276
• UNII-2GNK67Q0C4
• MES, low moisture content, >=99% (titration)
• NSC 157116
• 134549-01-2
• 113834-12-1
• HY-D0858
• DB-070533
• STL069278
• 2-(N-MORPHOLINO)-ETHANESULFONIC ACID
• AG-690/12763089
• BBL012116

• MDL： MFCD00006181
• InChIKey： SXGZJKUKBWWHRA-UHFFFAOYSA-N
• Inchi： 1S/C6H13NO4S/c8-12(9,10)6-3-7-1-4-11-5-2-7/h1-6H2,(H,8,9,10)
• SMILES： S(C([H])([H])C([H])([H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])(=O)(=O)O[H]

Computed Properties

• Exact Mass: 195.05700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 195.057
• Heavy Atom Count: 12
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 75.2

Experimental Properties

• LogP: 0.22510
• PSA: 75.22000
• Merck: 13,5929
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 102°C
• Melting Point: 316°C(lit.)
• Solubility: H2O: 0.5 M at 20 °C, clear
• Color/Form: 0.5 M in H2O
• Color/Form: Light yellow paste
• PH: 2.5-4.0 (25℃ in neat)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Insoluble in general solvents at room temperature, slightly soluble in water
• pka: pKa at 0.1M ionic: 0°, 6.38; 20°, 6.15; 37°, 5.98; pKa1 1.99; pKa2 6.21; pKa/°C -0.011
• Density: 1.208 (estimate)

4-Morpholineethanesulfonic acid Security Information

• Symbol:
• RTECS：QE3479500
• WGK Germany：1
• Safety Instruction： S26-S36-S24/25-S22
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501a
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning

4-Morpholineethanesulfonic acid Customs Data

• HS CODE：29349990
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Other Chemical Reagents